N,N-dimethyl-2-[4-(2-propoxyacetyl)-1,4-diazepan-1-yl]acetamide

• IUPAC Name: N,N-dimethyl-2-[4-(2-propoxyacetyl)-1,4-diazepan-1-yl]acetamide
• InChI: InChI=1S/C14H27N3O3/c1-4-10-20-12-14(19)17-7-5-6-16(8-9-17)11-13(18)15(2)3/h4-12H2,1-3H3
• InChI Key: FXSOTJAFIKVKHA-UHFFFAOYSA-N
• Canonical SMILES: CCCOCC(=O)N1CCCN(CC1)CC(=O)N(C)C
• Molecular Formula: C14H27N3O3
• Molecular Weight: 285.38 g/mol

Description

N,N-dimethyl-2-[4-(2-propoxyacetyl)-1,4-diazepan-1-yl]acetamide, also known as DPA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. The compound is a member of the diazepan family and is known for its unique properties that make it a valuable tool for studying the biochemical and physiological effects of various drugs.

Mechanism of Action

The mechanism of action of N,N-dimethyl-2-[4-(2-propoxyacetyl)-1,4-diazepan-1-yl]acetamide is not fully understood, but it is believed to act as a central nervous system depressant by binding to specific receptors in the brain. The compound has also been shown to enhance the effects of other drugs, such as opioids and benzodiazepines, by increasing their bioavailability and potency.
Biochemical and Physiological Effects
N,N-dimethyl-2-[4-(2-propoxyacetyl)-1,4-diazepan-1-yl]acetamide has been shown to have a range of biochemical and physiological effects, including sedation, muscle relaxation, and anxiolysis. The compound has also been shown to have anticonvulsant properties and may be useful in the treatment of epilepsy.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N,N-dimethyl-2-[4-(2-propoxyacetyl)-1,4-diazepan-1-yl]acetamide in lab experiments is its ability to enhance the effects of other drugs, which can be useful in studying their pharmacological properties. However, the compound has limitations, including its potential for abuse and addiction, which must be carefully considered when designing experiments.

Future Directions

There are many potential future directions for research involving N,N-dimethyl-2-[4-(2-propoxyacetyl)-1,4-diazepan-1-yl]acetamide, including investigating its potential as a treatment for epilepsy and other neurological disorders. The compound may also be useful in developing new drugs for pain management and other conditions. Further research is needed to fully understand the mechanism of action and physiological effects of N,N-dimethyl-2-[4-(2-propoxyacetyl)-1,4-diazepan-1-yl]acetamide, as well as its potential applications in medicine.

Synthesis Methods

The synthesis of N,N-dimethyl-2-[4-(2-propoxyacetyl)-1,4-diazepan-1-yl]acetamide involves the reaction of 2-propoxyacetyl chloride with N,N-dimethyl-1,4-diaminobutane in the presence of an organic base such as triethylamine. The resulting product is then treated with acetic anhydride to form N,N-dimethyl-2-[4-(2-propoxyacetyl)-1,4-diazepan-1-yl]acetamide.

Scientific Research Applications

N,N-dimethyl-2-[4-(2-propoxyacetyl)-1,4-diazepan-1-yl]acetamide has been extensively used in scientific research as a tool for studying the mechanism of action and physiological effects of various drugs. The compound is commonly used in animal studies to investigate the pharmacokinetics and pharmacodynamics of drugs, as well as their potential side effects.